Cas no 1521582-03-5 (3-amino-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol)

• Product Name: 3-amino-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol
• CAS No: 1521582-03-5
• MF: C₈H₁₂F₃N₃O
• MW: 223.195591926575
• CID: 6360376
• PubChem ID: 165635658
• Update Time: 2025-05-26

3-amino-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol
• 3-amino-1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-1-ol
• 1521582-03-5
• EN300-1971476

• Inchi： 1S/C8H12F3N3O/c1-14-4-5(6(15)2-3-12)7(13-14)8(9,10)11/h4,6,15H,2-3,12H2,1H3
• InChI Key： YUFVZYNDEJVHMC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C(CCN)O)(F)F

Computed Properties

• Exact Mass: 223.09324650g/mol
• Monoisotopic Mass: 223.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol

Comprehensive Overview of 3-amino-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol (CAS No. 1521582-03-5)

The compound 3-amino-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol (CAS No. 1521582-03-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a pyrazole ring, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to the increasing demand for fluorinated compounds in drug discovery and crop protection.

One of the key reasons for the growing interest in 3-amino-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol is its role in the development of novel therapeutics. The presence of the amino and hydroxyl functional groups allows for further derivatization, enabling the creation of compounds with enhanced pharmacokinetic properties. This aligns with current trends in precision medicine and targeted drug delivery, where researchers seek molecules that can be tailored for specific biological targets.

In the agrochemical sector, 3-amino-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol is being explored for its potential as a pesticide intermediate. The trifluoromethyl group is known to improve the lipophilicity and metabolic stability of agrochemicals, making them more effective at lower doses. This is particularly relevant as the industry shifts toward sustainable farming practices and reduced environmental impact.

From a synthetic chemistry perspective, the compound's pyrazole core is a versatile scaffold that can be modified to produce a wide range of derivatives. This flexibility is highly valued in medicinal chemistry, where small changes in molecular structure can lead to significant differences in biological activity. Recent studies have highlighted its potential in kinase inhibition and anti-inflammatory applications, topics that are frequently searched in academic and industrial databases.

The demand for 3-amino-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol is also driven by the broader trend of fluorine incorporation in organic molecules. Fluorinated compounds often exhibit improved bioavailability and resistance to enzymatic degradation, making them attractive candidates for drug development. This aligns with frequently searched queries such as "fluorine in drug design" and "benefits of trifluoromethyl groups."

In conclusion, 3-amino-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol (CAS No. 1521582-03-5) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and adaptability make it a subject of ongoing research, particularly in areas like drug discovery, sustainable agriculture, and material science. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of next-generation bioactive molecules.